Cas no 42858-38-8 (2-Cyclododecen-1-one)
2-Cyclododecen-1-one structure
Product Name:2-Cyclododecen-1-one
CAS No:42858-38-8
MF:C12H20O
MW:180.286603927612
CID:324235
PubChem ID:54498971
Update Time:2025-04-19
2-Cyclododecen-1-one Chemical and Physical Properties
Names and Identifiers
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- 2-Cyclododecen-1-one
- cyclododec-2-en-1-one
- 42858-38-8
- DTXSID20711782
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- Inchi: 1S/C12H20O/c13-12-10-8-6-4-2-1-3-5-7-9-11-12/h8,10H,1-7,9,11H2
- InChI Key: YBCKTQFKZPWBNP-UHFFFAOYSA-N
- SMILES: O=C1C=CCCCCCCCCC1
Computed Properties
- Exact Mass: 180.151415257g/mol
- Monoisotopic Mass: 180.151415257g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 170
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 4.1
- Topological Polar Surface Area: 17.1Ų
2-Cyclododecen-1-one Related Literature
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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2. Exclusive enantioselective recognition of glucopyranosides by inherently chiral hemicryptophanes†Olivier Perraud,Alexandre Martinez,Jean-Pierre Dutasta Chem. Commun., 2011,47, 5861-5863
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Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
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Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
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Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
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